Cas no 154631-25-1 (Koninginin E)

• Product Name: Koninginin E
• CAS No: 154631-25-1
• MF: C₁₆H₂₆O₄
• MW: 282.375245571136
• CID: 4756563
• PubChem ID: 11426065
• Update Time: 2024-03-01

Koninginin E Chemical and Physical Properties

Names and Identifiers

• Koninginin E
• Q63408890
• (2S,8R)-8-hydroxy-2-[(1S)-1-hydroxyheptyl]-2,3,4,6,7,8-hexahydrochromen-5-one
• AKOS040735709
• DTXSID00891814
• CHEBI:181853
• SCHEMBL20203701
• 154631-25-1
• NS00094886
• Koninginin B
• Ketodiol7

• Inchi： 1S/C16H26O4/c1-2-3-4-5-6-13(18)15-10-7-11-12(17)8-9-14(19)16(11)20-15/h13-15,18-19H,2-10H2,1H3/t13-,14+,15-/m0/s1
• InChI Key： INHVGPIPHZJQOP-ZNMIVQPWSA-N
• SMILES： O1C2[C@@H](CCC(C=2CC[C@H]1[C@H](CCCCCC)O)=O)O

Computed Properties

• Exact Mass: 282.183109g/mol
• Monoisotopic Mass: 282.183109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 282.37g/mol
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans